Cas no 859784-19-3 (4-(tert-Butyl)-2,6-dimethylaniline hydrochloride)

• Product Name: 4-(tert-Butyl)-2,6-dimethylaniline hydrochloride
• CAS No: 859784-19-3
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• CID: 718051
• PubChem ID: 15945739
• Update Time: 2025-06-14

4-(tert-Butyl)-2,6-dimethylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-2,6-dimethylaniline hydrochloride
• 4-TERT-BUTYL-2,6-DIMETHYLANILINE HCL
• 4-TERT-BUTYL-2,6-DIMETHYLANILINE HYDROCHLORIDE
• Benzenamine,4-(1,1-dimethylethyl)-2,6-dimethyl-, hydrochloride (1:1)
• 4-tert-Butyl-2,6-dimethylphenylamine hydrochloride
• SB79416
• DTXSID90580063
• 859784-19-3
• MLS000702454
• 4-tert-butyl-2,6-dimethylaniline;hydrochloride
• 4-tert-Butyl-2,6-dimethylaniline--hydrogen chloride (1/1)
• 4-TERT-BUTYL-2,6-DIMETHYLANILINEHCL
• CHEMBL1596526
• SMR000224588

• MDL： MFCD04147397
• Inchi： 1S/C12H19N.ClH/c1-8-6-10(12(3,4)5)7-9(2)11(8)13;/h6-7H,13H2,1-5H3;1H
• InChI Key： RYEBYUUVLQRIFL-UHFFFAOYSA-N
• SMILES： Cl.NC1C(C)=CC(=CC=1C)C(C)(C)C

Computed Properties

• Exact Mass: 213.12800
• Monoisotopic Mass: 213.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.56630

Additional information on 4-(tert-Butyl)-2,6-dimethylaniline hydrochloride

Comprehensive Overview of 4-(tert-Butyl)-2,6-dimethylaniline hydrochloride (CAS No. 859784-19-3)

4-(tert-Butyl)-2,6-dimethylaniline hydrochloride (CAS No. 859784-19-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural properties, featuring a tert-butyl group and dimethyl substitutions on the aromatic ring, make it a valuable building block for designing complex molecules. This compound has garnered significant attention in recent years due to its role in developing high-performance polymers and bioactive agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In the pharmaceutical industry, 4-(tert-Butyl)-2,6-dimethylaniline hydrochloride serves as a key intermediate for synthesizing compounds with potential therapeutic applications. Researchers are particularly interested in its derivatives for their antimicrobial and anti-inflammatory properties, addressing global health challenges such as antibiotic resistance. The compound’s hydrochloride salt form enhances its solubility, facilitating easier integration into formulations—a critical factor for drug development pipelines aiming for improved bioavailability.

From an industrial perspective, this compound is instrumental in agrochemical innovations. Its structural framework is leveraged to create novel pesticides and herbicides that meet stringent environmental regulations. With increasing emphasis on green chemistry and reduced ecological footprints, 4-(tert-Butyl)-2,6-dimethylaniline hydrochloride offers a balance between efficacy and environmental safety, making it a preferred choice for modern agrochemical formulations.

The compound’s relevance extends to material science, where its aromatic amine functionality contributes to the synthesis of advanced polymers and coatings. These materials are pivotal in electronics, automotive, and aerospace industries, where durability and thermal stability are paramount. Recent studies highlight its potential in creating high-temperature-resistant polymers, a topic trending in material science forums and patent filings.

Analytical characterization of 4-(tert-Butyl)-2,6-dimethylaniline hydrochloride involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity and consistency for industrial applications. Quality control protocols are critical, given the compound’s role in precision-dependent sectors like pharmaceuticals. Suppliers and manufacturers emphasize GMP compliance and batch-to-batch reproducibility, addressing end-user concerns about reliability.

Market trends indicate a rising demand for custom synthesis of this compound, driven by R&D investments in niche applications. Start-ups and established firms alike are exploring its derivatives for next-generation materials and bioconjugates, reflecting its versatility. Additionally, its mention in scientific literature and patents has surged, underscoring its importance in cutting-edge research.

For researchers and industry professionals, understanding the structure-activity relationship of 4-(tert-Butyl)-2,6-dimethylaniline hydrochloride is essential. Its steric hindrance and electronic effects influence reactivity, enabling tailored modifications for specific applications. Collaborative efforts between academia and industry continue to uncover new possibilities, positioning this compound as a cornerstone in synthetic chemistry.